Cas no 105807-55-4 (1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione)

1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione structure
105807-55-4 structure
Product Name:1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione
CAS No:105807-55-4
MF:C24H30N4O2
MW:406.520605564117
CID:1165869
PubChem ID:3821144
Update Time:2025-04-20

1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

    • 1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione
    • Piperazine, 1,1'-(1,2-dioxo-1,2-ethanediyl)bis[4-(phenylmethyl)-
    • AC1MXTKM
    • SureCN10825084
    • ACMC-20m913
    • STOCK3S-20205
    • CTK0G4606
    • MolPort-001-526-753
    • STK086756
    • Piperazine, 1,1'-(1,2-dioxo-1,2-ethanediyl)bis[4-(phenylmethyl)-; AC1MXTKM; SureCN10825084; ACMC-20m913; STOCK3S-20205; CTK0G4606; MolPort-001-526-753; STK086756;
    • DTXSID20396876
    • BIS(4-BENZYLPIPERAZIN-1-YL)ETHANE-1,2-DIONE
    • AKOS003280091
    • SCHEMBL10825084
    • 105807-55-4
    • Inchi: 1S/C24H30N4O2/c29-23(27-15-11-25(12-16-27)19-21-7-3-1-4-8-21)24(30)28-17-13-26(14-18-28)20-22-9-5-2-6-10-22/h1-10H,11-20H2
    • InChI Key: SXZDTXQSEVDSJF-UHFFFAOYSA-N
    • SMILES: O=C(C(N1CCN(CC2C=CC=CC=2)CC1)=O)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 406.2371
  • Monoisotopic Mass: 406.23687621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.1Ų

Experimental Properties

  • PSA: 47.1
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